1-(4-Morpholin-4-yl-phenyl)-ethylamine

• IUPAC Name: 1-(4-morpholin-4-ylphenyl)ethanamine
• InChI: InChI=1S/C12H18N2O/c1-10(13)11-2-4-12(5-3-11)14-6-8-15-9-7-14/h2-5,10H,6-9,13H2,1H3
• InChI Key: NQOHGGYEBXCWJV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)N2CCOCC2)N
• Molecular Formula: C12H18N2O
• DSSTOX Substance ID: DTXSID80406723
• Molecular Weight: 206.28 g/mol
• CAS No.: 728024-36-0

Description

1-(4-Morpholin-4-yl-phenyl)-ethylamine, also known as 1-Morpholin-4-yl-phenethyl-amine, is an organic compound belonging to the family of amines. It is a colorless, volatile liquid with a characteristic odor and is soluble in water. It is used in a variety of scientific research applications, such as drug synthesis, pharmacology, and chemical biology.

Scientific Research Applications

Enzyme Inhibition and Antimicrobial Activity

A study investigated the enzyme inhibitory and antimicrobial activities of derivatives of 1-(4-Morpholin-4-yl-phenyl)-ethylamine. It focused on the inhibitory potential of these compounds on acetylcholinesterase, monoamine oxidase, cyclooxygenase enzymes, and their antimicrobial effects, suggesting potential applications in treating inflammatory diseases and microbial infections (Can et al., 2017).

Synthesis and Structural Characterization

Another study involved the synthesis of 4-{2-[5-(4-Fluoro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-ethyl}-morpholine. This compound was synthesized, characterized, and its structure confirmed by crystal X-ray diffraction. It also showed significant antimicrobial and anti-TB activity (Mamatha S.V et al., 2019).

Anticancer Potential

A novel compound, 1-[(E)-{[4-(Morpholin-4-yl)phenyl]imino}methyl]naphthalen-2-ol, was synthesized and characterized. It demonstrated antimicrobial activity and potential as an inhibitor of heat shock protein 90, indicating possible applications in cancer therapy (Ranjith et al., 2014).

Chemical Synthesis Techniques

Research has been conducted on the Wittig–SNAr reactions, where derivatives including morpholine were synthesized with high stereoselectivity. Such compounds are intermediates in the synthesis of kinase inhibitors, highlighting their potential in drug development (Xu et al., 2015).

Design and Synthesis for Anti-Breast Cancer Agents

A study focused on designing and synthesizing a benzenesulfonamide derivative incorporating morpholine for anti-breast cancer activity. The compound demonstrated significant activity against breast cancer cells and was supported by molecular docking studies (Kumar et al., 2021).

Mechanism of Action

Target of Action

For instance, some morpholine derivatives have been shown to inhibit monoamine oxidase (MAO), an enzyme that plays a crucial role in the metabolism of neurotransmitters .

Mode of Action

Morpholine derivatives have been reported to inhibit mao, thereby preventing the breakdown of neurotransmitters and increasing their availability . This can lead to changes in neuronal signaling and potentially influence various physiological processes.

Biochemical Pathways

Inhibition of mao can affect several biochemical pathways, including those involved in the metabolism of neurotransmitters . This can have downstream effects on neuronal communication and various physiological processes.

Pharmacokinetics

Morpholine derivatives are generally known for their ability to cross biological barriers, including the blood-brain barrier, which can influence their bioavailability and pharmacokinetic properties .

Result of Action

The inhibition of mao by morpholine derivatives can lead to increased levels of neurotransmitters, potentially influencing neuronal signaling and various physiological processes .